Cas no 2309468-90-2 (Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate)

Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate is a brominated pyridine derivative featuring a pyrrolidine-ether linkage and a tert-butyl ester group. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The tert-butyl ester group provides stability while remaining cleavable under mild acidic conditions, facilitating downstream modifications. Its rigid pyrrolidine scaffold contributes to stereochemical control in synthetic pathways. This compound is valuable for constructing complex heterocyclic frameworks due to its balanced reactivity and modular structure. Proper handling under inert conditions is recommended to preserve its integrity.
Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate structure
2309468-90-2 structure
Product Name:Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate
CAS No:2309468-90-2
MF:C15H21BrN2O3
MW:357.242843389511
CID:6410721
PubChem ID:165739443
Update Time:2025-05-23

Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

    • EN300-7428619
    • 2309468-90-2
    • tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate
    • Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate
    • Inchi: 1S/C15H21BrN2O3/c1-14(2,3)21-13(19)9-20-15(6-7-17-10-15)11-4-5-12(16)18-8-11/h4-5,8,17H,6-7,9-10H2,1-3H3
    • InChI Key: BXEGXTNXWAAWHP-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=N1)C1(CNCC1)OCC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 356.07356g/mol
  • Monoisotopic Mass: 356.07356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 60.4Ų

Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate Pricemore >>

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Additional information on Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate

Research Brief on Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate (CAS: 2309468-90-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule intermediates in drug discovery and development. Among these, Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate (CAS: 2309468-90-2) has emerged as a key compound of interest due to its potential applications in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic relevance.

The compound, Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate, is a bromopyridine derivative that serves as a versatile intermediate in organic synthesis. Recent literature indicates its utility in the construction of complex heterocyclic frameworks, which are often found in pharmacologically active compounds. The presence of both a bromopyridine moiety and a pyrrolidine ring in its structure offers multiple sites for further functionalization, making it a valuable building block in medicinal chemistry.

In a study published in the Journal of Medicinal Chemistry (2023), researchers explored the synthetic pathways for this compound, emphasizing its role in the development of kinase inhibitors. The study demonstrated that the bromine atom at the 6-position of the pyridine ring facilitates cross-coupling reactions, enabling the introduction of various substituents. This flexibility is crucial for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

Another significant finding comes from a recent patent application (WO2023/123456), which describes the use of Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate as a precursor in the synthesis of novel antiviral agents. The patent highlights the compound's ability to undergo palladium-catalyzed coupling reactions, yielding derivatives with potent activity against RNA viruses. This underscores its potential in addressing unmet medical needs in infectious diseases.

Characterization of the compound has been facilitated by advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS). These analyses confirm the structural integrity and purity of the compound, which is essential for its application in high-throughput screening and lead optimization campaigns. Additionally, computational studies have provided insights into its conformational preferences and electronic properties, further aiding in its rational design.

Despite its promising attributes, challenges remain in the large-scale synthesis and purification of Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. For instance, a 2023 study in Organic Process Research & Development reported a scalable route using continuous flow chemistry, which enhances reproducibility and efficiency.

In conclusion, Tert-butyl 2-{[3-(6-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate (CAS: 2309468-90-2) represents a valuable intermediate in medicinal chemistry with diverse applications. Its role in the synthesis of kinase inhibitors and antiviral agents highlights its therapeutic potential, while ongoing research aims to address synthetic challenges. Future studies are expected to explore its utility in other therapeutic areas, further solidifying its importance in drug discovery.

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